Cas no 215045-93-5 (Acetic acid,aminocyano-, tetrahydro-3-furanyl ester (9CI))

Acetic acid,aminocyano-, tetrahydro-3-furanyl ester (9CI) structure
215045-93-5 structure
Product Name:Acetic acid,aminocyano-, tetrahydro-3-furanyl ester (9CI)
CAS No:215045-93-5
MF:C7H10N2O3
MW:170.165901660919
CID:243035
PubChem ID:45082744
Update Time:2025-04-19

Acetic acid,aminocyano-, tetrahydro-3-furanyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,aminocyano-, tetrahydro-3-furanyl ester (9CI)
    • Tetrahydrofuran-3-yl 2-amino-2-cyanoacetate
    • 215045-93-5
    • Inchi: 1S/C7H10N2O3/c8-3-6(9)7(10)12-5-1-2-11-4-5/h5-6H,1-2,4,9H2
    • InChI Key: AVOXWUNJPVWRIN-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)OC(C(C#N)N)=O

Computed Properties

  • Exact Mass: 170.069
  • Monoisotopic Mass: 170.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.3A^2
  • XLogP3: -0.8
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